Cas no 646026-92-8 (Benzenamine, 2,6-difluoro-N-(1-methylheptyl)-)

Benzenamine, 2,6-difluoro-N-(1-methylheptyl)- structure
646026-92-8 structure
Product Name:Benzenamine, 2,6-difluoro-N-(1-methylheptyl)-
CAS No:646026-92-8
MF:C14H21F2N
MW:241.320050954819
CID:422651
PubChem ID:11356906
Update Time:2025-04-19

Benzenamine, 2,6-difluoro-N-(1-methylheptyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,6-difluoro-N-(1-methylheptyl)-
    • 2,6-difluoro-N-octan-2-ylaniline
    • 646026-92-8
    • DTXSID10463425
    • Inchi: 1S/C14H21F2N/c1-3-4-5-6-8-11(2)17-14-12(15)9-7-10-13(14)16/h7,9-11,17H,3-6,8H2,1-2H3
    • InChI Key: LOKBZTXWVAOFLD-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1NC(C)CCCCCC)F

Computed Properties

  • Exact Mass: 241.16420600g/mol
  • Monoisotopic Mass: 241.16420600g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 12Ų
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